molecular formula C17H21NO3 B6630809 2-(1-Ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid

2-(1-Ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid

Cat. No. B6630809
M. Wt: 287.35 g/mol
InChI Key: FPDVPEOPRXSHGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(1-Ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The compound is also known as ECPIIC and is a derivative of isoindoline.

Mechanism of Action

The mechanism of action of ECPIIC is not fully understood. However, it is believed to act by inhibiting enzymes involved in various biological processes. The compound has been found to inhibit the growth of various cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
ECPIIC has been found to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes involved in the biosynthesis of prostaglandins and leukotrienes. The compound has also been found to inhibit the activity of COX-2, an enzyme that is involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

ECPIIC has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. The compound is also relatively inexpensive and has a high yield. However, ECPIIC has some limitations, such as its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ECPIIC. One potential area of study is the use of the compound as a fluorescent probe for detecting metal ions. Another area of research is the development of more efficient synthesis methods for ECPIIC. Additionally, further studies are needed to fully understand the mechanism of action of ECPIIC and its potential applications in various fields.
In conclusion, ECPIIC is a promising compound that has gained attention in scientific research due to its potential applications in various fields. The compound has been studied extensively for its antimicrobial, anticancer, and anti-inflammatory properties. Future research on ECPIIC is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of ECPIIC involves the reaction of 1-ethylcyclopentanecarbonyl chloride with isoindoline-1,3-dione in the presence of a base. The product is then purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

ECPIIC has been studied extensively for its potential applications in various scientific fields. It has been found to have antimicrobial, anticancer, and anti-inflammatory properties. The compound has also been studied for its potential use as a fluorescent probe for detecting metal ions.

properties

IUPAC Name

2-(1-ethylcyclopentanecarbonyl)-1,3-dihydroisoindole-5-carboxylic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H21NO3/c1-2-17(7-3-4-8-17)16(21)18-10-13-6-5-12(15(19)20)9-14(13)11-18/h5-6,9H,2-4,7-8,10-11H2,1H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FPDVPEOPRXSHGZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1(CCCC1)C(=O)N2CC3=C(C2)C=C(C=C3)C(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H21NO3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

287.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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